2-methoxy-2-(4-methylphenyl)acetic acid
Overview
Description
2-Methoxy-2-(4-methylphenyl)acetic acid (MMPAA) is an organic compound belonging to the class of acetic acids. It is a white, crystalline solid with a molecular weight of 212.23 g/mol and a melting point of 152-155°C. MMPAA is a versatile organic compound with many potential applications in the fields of scientific research and laboratory experiments.
Mechanism of Action
2-methoxy-2-(4-methylphenyl)acetic acid has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. Inhibition of COX-2 activity is thought to be responsible for the anti-inflammatory and analgesic effects of 2-methoxy-2-(4-methylphenyl)acetic acid.
Biochemical and Physiological Effects
2-methoxy-2-(4-methylphenyl)acetic acid has been found to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to possess anti-tumor and anti-oxidant properties. In addition, 2-methoxy-2-(4-methylphenyl)acetic acid has been found to possess anti-diabetic and anti-atherosclerotic effects.
Advantages and Limitations for Lab Experiments
2-methoxy-2-(4-methylphenyl)acetic acid has several advantages as a compound for laboratory experiments. It is relatively inexpensive and easy to obtain, and its synthesis is relatively straightforward. Furthermore, its biochemical and physiological effects are well-understood, making it a useful tool for studying the effects of different drugs and environmental factors on living cells.
However, there are some limitations to using 2-methoxy-2-(4-methylphenyl)acetic acid in laboratory experiments. It is a relatively unstable compound, and its effects can be difficult to replicate in different experimental conditions. In addition, its effects may not always be consistent across different cell types.
Future Directions
2-methoxy-2-(4-methylphenyl)acetic acid has many potential future applications in scientific research. It could be used to study the effects of different drugs on cellular processes, as well as to investigate the effects of environmental factors on living cells. Additionally, it could be used to study the mechanism of action of various drugs and to develop novel compounds with improved therapeutic effects. Finally, it could be used to develop new compounds with anti-tumor and anti-oxidant properties.
Synthesis Methods
2-methoxy-2-(4-methylphenyl)acetic acid can be synthesized by a variety of methods, including the reaction of 4-methylphenol and acetic anhydride in the presence of a suitable acid catalyst. The reaction is typically carried out at a temperature of 80-90°C for a period of two to three hours. The resulting product is then purified by recrystallization from ethanol.
Scientific Research Applications
2-methoxy-2-(4-methylphenyl)acetic acid is used in a variety of scientific research applications, including the synthesis of novel compounds and the study of biochemical and physiological processes. It has also been used to study the mechanism of action of various drugs and to investigate the effects of different environmental factors on living cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methoxy-2-(4-methylphenyl)acetic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final step of converting the intermediate to the target compound.", "Starting Materials": [ "4-methylacetophenone", "methyl magnesium bromide", "methyl iodide", "sodium hydroxide", "methanol", "acetic anhydride", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Preparation of 4-methyl-1-phenyl-1-butanol by reacting 4-methylacetophenone with methyl magnesium bromide", "Step 2: Conversion of 4-methyl-1-phenyl-1-butanol to 4-methyl-1-phenyl-1-butanone by reacting with methyl iodide", "Step 3: Conversion of 4-methyl-1-phenyl-1-butanone to 2-methoxy-2-(4-methylphenyl)propan-1-one by reacting with sodium hydroxide and methanol", "Step 4: Conversion of 2-methoxy-2-(4-methylphenyl)propan-1-one to 2-methoxy-2-(4-methylphenyl)acetic acid by reacting with acetic anhydride, hydrochloric acid, and sodium bicarbonate", "Step 5: Purification of the final product by recrystallization from water and drying with sodium chloride" ] } | |
CAS RN |
91192-61-9 |
Product Name |
2-methoxy-2-(4-methylphenyl)acetic acid |
Molecular Formula |
C10H12O3 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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